
Safety and Handling of 2-(Pyrimidin-2-
yloxy)benzoic Acid: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(Pyrimidin-2-yloxy)benzoic acid

Cat. No.: B3059977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a formal Safety Data Sheet (SDS). Always consult the official SDS provided by

the supplier before handling this chemical.

Introduction
2-(Pyrimidin-2-yloxy)benzoic acid (CAS No. 160773-23-9) is an aromatic carboxylic acid

containing a pyrimidine moiety. Its structural features make it a compound of interest in

medicinal chemistry and drug development as a potential building block for more complex

molecules.[1] Understanding the safety and handling of this compound is paramount for

ensuring a safe laboratory environment. This guide provides a comprehensive overview of the

known and inferred safety information, handling procedures, and emergency protocols based

on available data for the compound and its structural analogs.

Hazard Identification and Classification
Based on information for structurally related compounds, 2-(Pyrimidin-2-yloxy)benzoic acid
is anticipated to have the following hazard classifications.

GHS Hazard Statements:

H302: Harmful if swallowed.
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Signal Word: Warning

Hazard Pictograms:

alt text

Physical and Chemical Properties
While specific experimental data for 2-(Pyrimidin-2-yloxy)benzoic acid is limited, the

following table summarizes key physical and chemical properties.

Property Value Source

CAS Number 160773-23-9 [2]

Molecular Formula C₁₁H₈N₂O₃ [2]

Molecular Weight 216.19 g/mol [2]

Appearance Solid (form may vary) Inferred

Purity ≥97% [2]

Toxicological Information
Specific toxicological data, such as LD50 values, for 2-(Pyrimidin-2-yloxy)benzoic acid are

not readily available. The information below is extrapolated from data on benzoic acid and

other related aromatic carboxylic acids.
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Route of
Exposure

Toxicological
Effect

Species LD50/LC50 Source

Oral Acute toxicity Rat
1700 mg/kg (for

Benzoic Acid)
[3]

Dermal Acute toxicity Rabbit

>10000 mg/kg

(for Benzoic

Acid)

[3]

Summary of Health Effects:

Ingestion: Harmful if swallowed. May cause gastrointestinal irritation.[3]

Inhalation: May cause respiratory tract irritation.[4]

Skin Contact: Causes skin irritation. Prolonged or repeated contact may lead to dermatitis.[4]

Eye Contact: Causes serious eye irritation, which may result in redness, pain, and blurred

vision.[4]

Experimental Protocols for Safe Handling
The following protocols are based on best practices for handling aromatic carboxylic acids and

pyrimidine derivatives in a laboratory setting.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Laboratory coat.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If dusts

are generated, a NIOSH-approved respirator with a particulate filter may be necessary.
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General Handling Procedures
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Storage
Store in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents, bases, and

reducing agents.

Spill and Disposal Procedures
Spill:

Evacuate the area.

Wear appropriate PPE.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it in a suitable, labeled container for disposal.

For large spills, contain the spill and collect the material for disposal.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations. Do not allow it to

enter the sewer system.

First Aid Measures
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Exposure Route First Aid Procedure

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Diagrams
Laboratory Handling Workflow
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Preparation

Handling

Post-Handling

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Ventilated Fume Hood

Carefully Weigh/Transfer Compound

Perform Experimental Procedure

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly
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Route of Exposure

Immediate Actions

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Wash with Soap & Water (15 min) Flush Eyes with Water (15 min) Move to Fresh Air Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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